Cas no 204127-54-8 ((2R)-5,7-dihydroxy-2-(2-hydroxyphenyl)-8-methoxy-6-(3-methylbut-2-en-1-yl)-2,3-dihydro-4H-chromen-4-one)

• Product Name: (2R)-5,7-dihydroxy-2-(2-hydroxyphenyl)-8-methoxy-6-(3-methylbut-2-en-1-yl)-2,3-dihydro-4H-chromen-4-one
• CAS No: 204127-54-8
• MF: C₂₁H₂₂O₆
• MW: 370.395786762238
• CID: 1393661
• PubChem ID: 177421
• Update Time: 2025-04-20

(2R)-5,7-dihydroxy-2-(2-hydroxyphenyl)-8-methoxy-6-(3-methylbut-2-en-1-yl)-2,3-dihydro-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• (2R)-5,7-dihydroxy-2-(2-hydroxyphenyl)-8-methoxy-6-(3-methylbut-2-en-1-yl)-2,3-dihydro-4H-chromen-4-one
• (2R)-5,7-dihydroxy-2-(2-hydroxyphenyl)-8-methoxy-6-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one
• (2R)-5,7,2'-Trihydroxy-8-methoxy-6-prenylflavanone
• (2R)-5,7-dihydroxy-2-(2-hydroxyphenyl)-8-methoxy-6-(3-methylbut-2-en-1-yl)-3,4-dihydro-2H-1-benzopyran-4-one
• 204127-54-8
• DTXSID70174363
• (2R)-5,7-dihydroxy-2-(2-hydroxyphenyl)-8-methoxy-6-(3-methylbut-2-enyl)chroman-4-one
• Dioflorin
• LMPK12140642
• (R)-5,7-Dihydroxy-2-(2-hydroxyphenyl)-8-methoxy-6-(3-methylbut-2-en-1-yl)chroman-4-one

• Inchi： 1S/C21H22O6/c1-11(2)8-9-13-18(24)17-15(23)10-16(12-6-4-5-7-14(12)22)27-20(17)21(26-3)19(13)25/h4-8,16,22,24-25H,9-10H2,1-3H3/t16-/m1/s1
• InChI Key： DWICVFARTYFNMY-MRXNPFEDSA-N
• SMILES： O1C2C(=C(C(C/C=C(\C)/C)=C(C=2C(C[C@@H]1C1C=CC=CC=1O)=O)O)O)OC

Computed Properties

• Exact Mass: 370.14166
• Monoisotopic Mass: 370.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Density: 1.308
• Boiling Point: 558°C at 760 mmHg
• Flash Point: 196.1°C
• Refractive Index: 1.626
• PSA: 96.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 6-prenylated flavanones